Cas no 1261892-75-4 (4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid)

• Product Name: 4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid
• CAS No: 1261892-75-4
• MF: C₁₄H₁₁ClO₄
• MW: 278.687743425369
• MDL: MFCD18321614
• CID: 2761708
• PubChem ID: 53227481
• Update Time: 2025-05-20

4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261892-75-4
• DTXSID60691014
• 4-(2-CHLORO-5-METHOXYPHENYL)-3-HYDROXYBENZOIC ACID
• LAC89275
• 2'-Chloro-2-hydroxy-5'-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid, 95%
• MFCD18321614
• 4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid

• MDL： MFCD18321614
• Inchi： 1S/C14H11ClO4/c1-19-9-3-5-12(15)11(7-9)10-4-2-8(14(17)18)6-13(10)16/h2-7,16H,1H3,(H,17,18)
• InChI Key： UYNOKKICCIGOIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(C(=O)O)=CC=1O)OC

Computed Properties

• Exact Mass: 278.0345865Da
• Monoisotopic Mass: 278.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid

Comprehensive Overview of 4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid (CAS No. 1261892-75-4)

4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid (CAS No. 1261892-75-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloro-methoxy-phenyl and hydroxybenzoic acid moieties, exhibits potential applications in drug development, particularly in the design of enzyme inhibitors and anti-inflammatory agents. Its molecular structure, featuring a chloro-substituted phenyl ring and a hydroxybenzoic acid backbone, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid has surged due to its relevance in targeted drug delivery systems and precision medicine. Researchers are particularly interested in its potential to modulate specific biological pathways, such as those involved in oxidative stress and inflammation. The compound's CAS No. 1261892-75-4 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry and biopharmaceutical innovation.

One of the key advantages of 4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid lies in its structural adaptability. The presence of both hydroxy and carboxylic acid functional groups allows for easy derivatization, enabling scientists to tailor its properties for specific applications. This flexibility has made it a popular choice for high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential for discovering new bioactive molecules.

The synthesis of 4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and ester hydrolysis. These processes are optimized to ensure high yield and purity, which are critical for its use in pharmaceutical formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the compound's identity and quality, addressing the stringent requirements of regulatory agencies.

From an environmental and sustainability perspective, the production of 4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid aligns with the principles of green chemistry. Researchers are exploring eco-friendly synthetic routes, such as catalytic methods and solvent-free reactions, to minimize waste and reduce energy consumption. This focus on sustainability resonates with the broader trend of green pharmaceuticals, a topic frequently discussed in scientific forums and industry conferences.

In conclusion, 4-(2-Chloro-5-methoxyphenyl)-3-hydroxybenzoic acid (CAS No. 1261892-75-4) represents a promising compound with diverse applications in drug discovery and biochemical research. Its unique structural features, combined with its potential for customization, make it a valuable asset in the quest for innovative therapeutics. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.